![molecular formula C13H8ClF2N3O B8467004 Benzenamine,4-[(6-chloro-1h-pyrrolo[2,3-b]pyridin-4-yl)oxy]-3,5-difluoro-](/img/structure/B8467004.png)
Benzenamine,4-[(6-chloro-1h-pyrrolo[2,3-b]pyridin-4-yl)oxy]-3,5-difluoro-
Cat. No. B8467004
M. Wt: 295.67 g/mol
InChI Key: FQDLJNWPVVKYAT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08329716B2
Procedure details
664 mg (3.36 mmol) of 6-chloro-4-nitro-1H-pyrrolo[2,3-b]pyridine, 1.39 g (10.1 mmol) of powdered potassium carbonate and 877 mg (5.04 mmol) of sodium dithionite are suspended in 10 ml of DMSO. The mixture is degassed, and 915 mg (5.04 mmol) of 4-amino-2,6-difluorophenol hydrochloride are added. The mixture is heated at 120° C. for 4 hours. After addition of ethyl acetate, the mixture is filtered off with suction through celite, and the celite is washed with ethyl acetate. The filtrate is shaken three times with saturated sodium bicarbonate solution and with saturated, sodium chloride solution. The filtrate is dried over sodium sulfate and the solvent is removed under reduced pressure. The residue is purified by column chromatography (silica gel 60, mobile phase: dichloromethane/methanol=50:1).
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[N:7]=[C:6]2[NH:8][CH:9]=[CH:10][C:5]2=[C:4]([N+]([O-])=O)[CH:3]=1.C(=O)([O-])[O-].[K+].[K+].S(S([O-])=O)([O-])=O.[Na+].[Na+].Cl.[NH2:29][C:30]1[CH:35]=[C:34]([F:36])[C:33]([OH:37])=[C:32]([F:38])[CH:31]=1>CS(C)=O.C(OCC)(=O)C>[Cl:1][C:2]1[N:7]=[C:6]2[NH:8][CH:9]=[CH:10][C:5]2=[C:4]([O:37][C:33]2[C:34]([F:36])=[CH:35][C:30]([NH2:29])=[CH:31][C:32]=2[F:38])[CH:3]=1 |f:1.2.3,4.5.6,7.8|
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Inputs
Step One
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Name
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|
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Quantity
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664 mg
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Type
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reactant
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Smiles
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ClC1=CC(=C2C(=N1)NC=C2)[N+](=O)[O-]
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Step Two
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Name
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|
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Quantity
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1.39 g
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[K+].[K+]
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Step Three
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Name
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|
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Quantity
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877 mg
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Type
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reactant
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Smiles
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S(=O)([O-])S(=O)[O-].[Na+].[Na+]
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Step Four
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Name
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Quantity
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915 mg
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Type
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reactant
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Smiles
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Cl.NC1=CC(=C(C(=C1)F)O)F
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Step Five
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Name
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|
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Quantity
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10 mL
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Type
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solvent
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Smiles
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CS(=O)C
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Step Six
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C(C)(=O)OCC
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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120 °C
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Stirring
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Type
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CUSTOM
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Details
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The filtrate is shaken three times with saturated sodium bicarbonate solution
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The mixture is degassed
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FILTRATION
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Type
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FILTRATION
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Details
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the mixture is filtered off with suction through celite
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WASH
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Type
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WASH
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Details
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the celite is washed with ethyl acetate
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The filtrate is dried over sodium sulfate
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CUSTOM
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Type
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CUSTOM
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|
Details
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the solvent is removed under reduced pressure
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CUSTOM
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Type
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CUSTOM
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|
Details
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The residue is purified by column chromatography (silica gel 60, mobile phase: dichloromethane/methanol=50:1)
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Outcomes
Product
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Name
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|
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Type
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Smiles
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ClC1=CC(=C2C(=N1)NC=C2)OC2=C(C=C(N)C=C2F)F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
